Stability in O/W Emulsions vs. MAP and Ascorbic Acid
In a four-week accelerated stability study, o/w emulsion formulations containing 2% active ingredient were stored at 8°C, 25°C, and 40°C. Chemical stability was quantified by HPLC. The sodium ascorbyl phosphate formulation was more stable than those containing magnesium ascorbyl phosphate and L-ascorbic acid at all storage temperatures [1].
| Evidence Dimension | Chemical stability in topical o/w emulsion (HPLC assay, 4 weeks, 3 temperatures) |
|---|---|
| Target Compound Data | Formulation with 2% SAP exhibited superior stability (specific degradation % not reported; ranked highest among three actives) |
| Comparator Or Baseline | Formulations with 2% L-ascorbic acid and 2% magnesium ascorbyl phosphate (MAP) |
| Quantified Difference | SAP > MAP > L-ascorbic acid in stability ranking by HPLC analysis; SAP formulation was free from phase separation, color change, and liquefaction across all conditions |
| Conditions | O/W emulsion, 2% active, storage at 8°C, 25°C, and 40°C for 4 weeks; physical and chemical stability evaluated by centrifugation, visual inspection, and HPLC |
Why This Matters
For procurement decisions in cosmetic manufacturing, SAP's demonstrated stability advantage over the closest in-class phosphate derivative (MAP) directly translates to longer shelf-life, reduced batch rejection, and lower preservative load requirements.
- [1] Khan BA, Akhtar N, Khan H. Application of l-ascorbic acid and its derivatives (sodium ascorbyl phosphate and magnesium ascorbyl phosphate) in topical cosmetic formulations: stability studies. Journal of the Chemical Society of Pakistan. 2013;35(4):1095-1102. View Source
